Cas no 79-35-6 (1,1-dichloro-2,2-difluoroethene)

• Product Name: 1,1-dichloro-2,2-difluoroethene
• CAS No: 79-35-6
• MF: C₂Cl₂F₂
• MW: 132.924205780029
• MDL: MFCD00039338
• CID: 34173
• PubChem ID: 6592
• Update Time: 2025-06-30

1,1-dichloro-2,2-difluoroethene Chemical and Physical Properties

Names and Identifiers

• 1,1-Dichloro-2,2-difluoroethylene
• 1,1-dichloro-2,2-difluoroethene
• 1,1-dichloro-2,2-difluoroethylen
• 1,1-dichloro-difluoroethene
• 1,1-dichlorodifluoroethylene
• 1,1-difluoro-2,2-dichloroethene
• 1,1-Difluoro-2,2-dichloroethylene
• CFC 1112a
• difluoro-dichloroethylene
• Ethene,1,1-dichloro-2,2-difluoro
• Ethylene,1,1-dichloro-2,2-difluoro
• F 1112a
• Genetron 1112a
• 1,1-dichlordifluorethylen
• R-1112a
• Q905293
• 1,1-bis(chloranyl)-2,2-bis(fluoranyl)ethene
• J-503736
• EN300-113942
• AKOS006229169
• 4-01-00-00711 (Beilstein Handbook Reference)
• 2,2-dichloro-1,1-difluoroethene
• Ethene,1,1-dichloro-2,2-difluoro-
• AMY6864
• R 1112a
• 79-35-6
• WC503FP86Y
• Genetrone 1112A
• LS-68509
• EINECS 201-198-3
• UNII-WC503FP86Y
• A839660
• Ethene, 1,1-dichloro-2,2-difluoro-
• SCHEMBL50754
• FREON 1112A
• DTXSID6073150
• MFCD00039338
• Ethylene, 1,1-dichloro-2,2-difluoro-
• BRN 1740374
• C2Cl2F2
• FT-0606104
• CF2=CCl2
• NS00041110
• Dichlorodifluoroethylene
• 1,1-Dichloro-2,2-difluoroethene (ACI)
• Ethylene, 1,1-dichloro-2,2-difluoro- (8CI)
• Ethylene, 1,1dichloro2,2difluoro
• 1,1Dichlorodifluoroethylene
• Ethene, 1,1dichloro2,2difluoro
• DTXCID5048136
• 1,1Difluoro2,2dichloroethylene
• DB-018695
• DCDFE

• MDL： MFCD00039338
• Inchi： 1S/C2Cl2F2/c3-1(4)2(5)6
• InChI Key： QDGONURINHVBEW-UHFFFAOYSA-N
• SMILES： F/C(=C(\Cl)/Cl)/F

Computed Properties

• Exact Mass: 131.93500
• Monoisotopic Mass: 131.9345117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 69.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1,439 g/cm3
• Melting Point: -116°C
• Boiling Point: 19°C
• Refractive Index: 1.3830
• PSA: 0.00000
• LogP: 2.52960
• Solubility: Not determined

1,1-dichloro-2,2-difluoroethene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3162
• Hazard Category Code： 23-36/38
• Safety Instruction： S9-S23-S45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23

Additional information on 1,1-dichloro-2,2-difluoroethene

1,1-Dichloro-2,2-Difluoroethene: A Comprehensive Overview

1,1-Dichloro-2,2-difluoroethene, also known by its CAS number 79-35-6, is a halogenated organic compound with the molecular formula C₂H₂Cl₂F₂. This compound is a derivative of ethene, where two chlorine atoms are attached to one carbon atom, and two fluorine atoms are attached to the other carbon atom. The structure of this compound is highly symmetrical, which contributes to its unique chemical properties and applications.

The synthesis of 1,1-dichloro-2,2-difluoroethene typically involves the reaction of chlorinated and fluorinated intermediates under specific conditions. Recent studies have explored the use of catalytic processes to enhance the efficiency of its production. For instance, researchers have investigated the role of transition metal catalysts in facilitating the coupling reactions that lead to this compound. These advancements have not only improved yield but also reduced the environmental footprint of its manufacturing process.

1,1-Dichloro-2,2-difluoroethene exhibits interesting physical properties. It is a colorless liquid at room temperature with a boiling point of approximately 47°C. Its low boiling point makes it suitable for applications requiring rapid vaporization. The compound is also relatively stable under normal conditions but can undergo various chemical transformations under specific stimuli such as heat or light. Recent research has highlighted its potential as a precursor in the synthesis of more complex fluorinated compounds, which are valuable in pharmaceutical and agrochemical industries.

In terms of applications, 1,1-dichloro-2,2-difluoroethene has found utility in several industrial processes. One notable application is its use as an intermediate in the production of fluoropolymers and fluoroelastomers. These materials are widely used in industries such as aerospace, automotive, and electronics due to their exceptional thermal and chemical resistance. Additionally, this compound has been explored for its potential in refrigeration systems as an alternative to traditional chlorofluorocarbons (CFCs), although its environmental impact remains a subject of ongoing research.

The environmental impact of CAS No. 79-35-6 has been a topic of interest due to its halogenated nature. While it is not classified as a direct ozone-depleting substance like CFCs, concerns about its contribution to global warming persist. Recent studies have focused on assessing its atmospheric behavior and degradation pathways. Findings suggest that under certain conditions, it can undergo photolytic reactions that lead to the formation of reactive intermediates potentially harmful to the environment.

In conclusion, 1,1-dichloro-2,2-difluoroethene (CAS No. 79-35-6) is a versatile compound with significant industrial applications and ongoing research into its environmental implications. Its unique chemical properties make it an important building block in various synthetic processes while raising questions about its long-term effects on ecosystems. As industries continue to seek sustainable alternatives for chemical intermediates, understanding the full lifecycle and impact of this compound will remain crucial.